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Compound of Interest

Compound Name: Levofloxacin lactate

Cat. No.: B1675103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the antibacterial spectrum

of levofloxacin lactate, a third-generation fluoroquinolone antibiotic. This document details its

mechanism of action, in vitro activity against a broad range of clinically relevant bacteria,

standardized experimental protocols for susceptibility testing, and mechanisms of resistance.

All quantitative data are summarized in structured tables for comparative analysis, and key

processes are visualized through diagrams generated using Graphviz (DOT language).

Mechanism of Action
Levofloxacin exerts its bactericidal effect by inhibiting two essential bacterial enzymes: DNA

gyrase and topoisomerase IV.[1][2] In Gram-negative bacteria, the primary target is DNA

gyrase, which is responsible for introducing negative supercoils into DNA, a process crucial for

the initiation of DNA replication and transcription. In Gram-positive bacteria, topoisomerase IV

is the preferential target; this enzyme is critical for the separation of daughter chromosomes

following DNA replication.[1][2] Inhibition of these enzymes leads to strand breakage in

bacterial DNA, resulting in the inhibition of DNA replication and transcription, and ultimately, cell

death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Antibacterial Spectrum of Levofloxacin Lactate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675103#understanding-the-antibacterial-spectrum-
of-levofloxacin-lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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